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Compound of Interest

Compound Name: 1-(Allyloxy)decane

Cat. No.: B15342111 Get Quote

This guide provides a comparative analysis of the physicochemical properties of 1-
(Allyloxy)decane against its alkane and alcohol analogues, n-Decane and 1-Decanol. This

document is intended for researchers, scientists, and professionals in the field of drug

development to provide objective data and experimental context for the use of this compound.

Data Presentation: Physicochemical Properties
The following table summarizes key quantitative data for 1-(Allyloxy)decane and its

comparators.

Property
1-
(Allyloxy)deca
ne

n-Decane 1-Decanol
Decyl Propyl
Ether

Molecular

Formula
C₁₃H₂₆O C₁₀H₂₂ C₁₀H₂₂O C₁₃H₂₈O

Molecular Weight 198.34 g/mol 142.28 g/mol 158.28 g/mol 200.36 g/mol

Boiling Point 251 °C 174 °C 231 °C[1] Not available

Density Not available 0.730 g/mL 0.829 g/mL[1] Not available

LogP 5.35 5.01 4.57 5.5
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Experimental Protocols
Detailed methodologies for the synthesis of 1-(Allyloxy)decane and the determination of key

physical properties are provided below.

Synthesis of 1-(Allyloxy)decane via Williamson Ether
Synthesis
This protocol describes the synthesis of 1-(Allyloxy)decane from 1-decanol and allyl bromide.

Materials:

1-decanol

Allyl bromide

Potassium hydroxide (KOH) pellets

Tetrabutylammonium iodide (TBAI)

Hexane

Ethyl acetate

Procedure:

A mixture of 1-decanol (1.05 mmol), allyl bromide (4.04 mmol), a potassium hydroxide pellet

(approx. 2 mmol), and a catalytic amount of TBAI (5 mol%) is prepared.

The mixture is stirred at room temperature. The progress of the reaction is monitored by thin-

layer chromatography (TLC).

Upon completion of the reaction, the excess allyl bromide is removed by distillation under

reduced pressure.

The remaining mixture is loaded onto a silica gel column (100-200 mesh).
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The product, 1-(Allyloxy)decane, is eluted using a mixture of hexane and ethyl acetate

(95:5) to yield the pure ether.

Determination of Boiling Point
The boiling point of a liquid is determined as the temperature at which its vapor pressure

equals the atmospheric pressure. A common laboratory method involves distillation.

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer

Heating mantle

Procedure:

The liquid sample is placed in the distillation flask along with boiling chips to ensure smooth

boiling.

The apparatus is assembled, ensuring the thermometer bulb is positioned just below the side

arm of the distillation flask to accurately measure the temperature of the vapor.

The liquid is heated, and as it boils, the vapor rises, surrounds the thermometer bulb, and

then passes into the condenser.

The temperature is recorded when it becomes constant, which indicates that the vapor of the

pure substance is condensing. This constant temperature is the boiling point.

Determination of Density
The density of a liquid is its mass per unit volume.

Apparatus:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15342111?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15342111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pycnometer (a specific volume flask)

Analytical balance

Procedure:

The empty pycnometer is weighed accurately.

It is then filled with the liquid, ensuring no air bubbles are trapped, and weighed again.

The volume of the pycnometer is known or can be determined by filling it with a liquid of

known density (e.g., distilled water).

The density of the sample liquid is calculated by dividing the mass of the liquid (weight of

filled pycnometer minus weight of empty pycnometer) by the volume of the pycnometer.

Mandatory Visualization
The following diagrams illustrate the experimental workflow for the synthesis of 1-
(Allyloxy)decane.
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Caption: Synthesis workflow for 1-(Allyloxy)decane.
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Start: Williamson Ether Synthesis

Deprotonation of 1-Decanol with KOH

Nucleophilic Attack by Decanoxide on Allyl Bromide

Formation of 1-(Allyloxy)decane Formation of KBr

Click to download full resolution via product page

Caption: Key steps in the synthesis of 1-(Allyloxy)decane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15342111?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15342111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

